Cas no 76587-28-5 (5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl-)

• Product Name: 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl-
• CAS No: 76587-28-5
• MF: C₆H₇N₅
• MW: 149.153279542923
• CID: 561468
• PubChem ID: 44723573
• Update Time: 2025-05-19

5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl-
• 5-Pyrimidinecarbonitrile, 4,6-diamino-2-methyl- (7CI,9CI)
• 4,6-diamino-2-methylpyrimidine-5-carbonitrile
• DTXSID60660467
• AB42173
• 76587-28-5
• AKOS006341467
• SCHEMBL17254246
• 4,6-DIAMINO-2-METHYL-5-PYRIMIDINECARBONITRILE
• CS-0045952

• Inchi： 1S/C6H7N5/c1-3-10-5(8)4(2-7)6(9)11-3/h1H3,(H4,8,9,10,11)
• InChI Key： AOOIPJVCCZPHBP-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(=C(C#N)C=1N)N

Computed Properties

• Exact Mass: 149.07031
• Monoisotopic Mass: 149.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.61

Additional information on 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl-

Recent Advances in the Study of 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- (CAS: 76587-28-5) and Its Applications in Chemical Biology and Medicine

The compound 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- (CAS: 76587-28-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in drug discovery and development.

One of the most notable advancements in the study of 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- is its application in the development of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a scaffold to design potent and selective kinase inhibitors, demonstrating promising results in preclinical models. The compound's ability to form stable interactions with the ATP-binding site of kinases has been a key factor in its success.

In addition to its role in kinase inhibition, recent studies have explored the potential of 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- as an antimicrobial agent. Preliminary findings suggest that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant in the context of the growing global threat of antibiotic resistance, as the development of new antimicrobial agents is urgently needed. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are required to fully elucidate this process.

The synthesis of 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, making the compound more accessible for research and industrial applications. These advancements have been facilitated by the use of modern catalytic techniques and green chemistry principles, which minimize environmental impact and reduce production costs. Researchers have also explored the use of computational chemistry to optimize the synthesis process, further improving efficiency.

Despite these promising developments, challenges remain in the clinical translation of 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- and its derivatives. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed to ensure their safe and effective use in humans. Ongoing research is focused on modifying the compound's structure to enhance its pharmacological properties while minimizing adverse effects. Collaborative efforts between academia and industry are expected to play a crucial role in overcoming these hurdles.

In conclusion, 5-Pyrimidinecarbonitrile,4,6-diamino-2-methyl- (CAS: 76587-28-5) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy, coupled with advancements in synthesis methodologies, highlight its potential as a valuable tool in drug discovery. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential. This brief underscores the importance of continued investment in the study of such compounds to meet the evolving needs of modern medicine.